Cas no 1019111-16-0 (4-methoxy-3-[(1H-1,2,4-triazol-1-yl)methyl]benzaldehyde)

• Product Name: 4-methoxy-3-[(1H-1,2,4-triazol-1-yl)methyl]benzaldehyde
• CAS No: 1019111-16-0
• Molecular Formula: C₁₁H₁₁N₃O₂
• Molecular Weight: 217.223942041397
• CID: 2130436

4-methoxy-3-[(1H-1,2,4-triazol-1-yl)methyl]benzaldehyde Properties

Names and Identifiers

• 4-Methoxy-3-[1,2,4]triazol-1-ylmethylbenzaldehyde
• 4-methoxy-3-(1H-1,2,4-triazol-1-ylmethyl)benzaldehyde
• 3-((1H-1,2,4-Triazol-1-yl)methyl)-4-methoxybenzaldehyde
• OR322288
• T5864
• BB 0237658
• 4-Methoxy-3-[1,2,4]triazol-1-ylmethyl-benzaldehyde
• 4-Methoxy-3-[1,2,4]triazol-1-ylmethyl-benzald ehyde
• benzaldehyde, 4-methoxy-3-(1H-1,2,4-triazol-1-ylmethyl)-, dihydrochloride
• 4-methoxy-3-[(1H-1,2,4-triazol-1-yl)methyl]benzaldehyde

• InChIKey： FODIKHACWIKOKR-UHFFFAOYSA-N
• Inchi： 1S/C11H11N3O2/c1-16-11-3-2-9(6-15)4-10(11)5-14-8-12-7-13-14/h2-4,6-8H,5H2,1H3
• SMILES： O(C)C1C=CC(C=O)=CC=1CN1C=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 16
• Complexity: 237
• Topological Polar Surface Area: 57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives